Cas no 55256-17-2 (Benzene, chlorofluoro-)

• Product Name: Benzene, chlorofluoro-
• CAS No: 55256-17-2
• MF: C₆H₄ClF
• MW: 130.547364234924
• CID: 376691
• PubChem ID: 9604
• Update Time: 2025-04-19

Benzene, chlorofluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, chlorofluoro-
• Chlorofluorobenzene
• 1-chloro-4-fluoro-benzene
• NSC-10272
• FT-0618214
• p-Fluorochlorobenzene
• A822665
• InChI=1/C6H4ClF/c7-5-1-3-6(8)4-2-5/h1-4
• 4-fluorophenyl chloride
• 1-Chloro-4-fluorobenzene
• D89284
• A6188
• 4-Chlorofluorobenzene
• NSC10272
• SCHEMBL35226
• Benzene, 1-chloro-4-fluoro-
• 1-Fluoro-4-chlorobenzene
• PS-11967
• J-504516
• EN300-97493
• 1-chloranyl-4-fluoranyl-benzene
• NSC 10272
• 352-33-0
• AM61502
• 1-Chlor-4-fluor-benzol
• 55256-17-2
• p-Chlorofluorobenzene
• p-chloro-fluorobenzene
• NS00041648
• AKOS006222741
• (R)-5-((1R)-MENTHYLOXY)-2(5H)-FURANONE,98
• 1-Chloro-4-fluorobenzene, 98%
• AC-10630
• 4MH2SJ5JJR
• 1,4-Fluorochlorobenzene
• 1-chloro-4-fluorbenzene
• MFCD00000603
• EINECS 206-521-1
• DTXSID2059853
• 4-Fluorochlorobenzene

• Inchi： 1S/C6H4ClF/c7-5-1-3-6(8)4-2-5/h1-4H
• InChI Key： RJCGZNCCVKIBHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 129.99862
• Monoisotopic Mass: 129.998556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0